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Compound of Interest

N-(1-Naphthyl)-N-
Compound Name:

phenylacrylamide
CAS No.: 78820-11-8
Cat. No.: B1622986

Get Quote

Executive Summary & Compound Identity
-(1-Naphthyl)-

-phenylacrylamide is a bulky, asymmetric acrylamide monomer. Its structure features an
acryloyl group attached to a nitrogen atom that bears both a phenyl ring and a naphthalene
ring. This steric bulk hinders rotation around the amide bond, often leading to complex NMR
spectra (rotamers) and high glass transition temperatures (

) in its corresponding polymers.
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Property Data

IUPAC Name -(Naphthalen-1-yl)-
-phenylprop-2-enamide

CAS Number 78820-11-8

Molecular Formula

Molecular Weight 273.33 g/mol

Physical State

Solid (White to off-white powder)

Melting Point

102-113 °C [1, 2]

Solubility

Soluble in DMF, THF,

: Insoluble in water

Synthesis & Impurity Profile

To interpret the spectra accurately, one must understand the synthesis. The compound is

typically prepared via the

-acylation of

-phenyl-1-naphthylamine (Neozone A) with acryloyl chloride.

Common Impurities:

o -phenyl-1-naphthylamine (Precursor): Detected by N-H stretch in IR (~3400 cm~1) and

specific aromatic NMR signals.

» Acrylic Acid: Result of chloride hydrolysis.

e Oligomers: Due to thermal polymerization during isolation.

Synthesis Workflow (Graphviz)
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Figure 1: Synthesis pathway for N-(1-Naphthyl)-N-phenylacrylamide via Schotten-Baumann
conditions.

Spectroscopic Data Analysis[8]
A. Nuclear Magnetic Resonance (NMR) Spectroscopy

Solvent:

(Chloroform-d) is the standard solvent. Expert Insight: Due to the steric hindrance of the 1-
naphthyl group, the amide bond rotation is restricted. At room temperature, you may observe
line broadening or distinct rotameric signals.

NMR Data (400 MHz,

)

The spectrum is dominated by the aromatic region and the characteristic AMX pattern of the
acryloyl group.
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Chemical Shift
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Multiplicity Integration Assignment
Context
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Protons at
positions 2, 4, 5,
) or 8 of
7.80 -8.00 Multiplet 3H Ar-H (Naphthyl)
naphthalene are
typically most

deshielded.

Overlapping

meta/para phenyl
) Ar-H (Phenyl +
7.30-7.60 Multiplet 9H protons and
Naphthyl) o
remaining

naphthyl protons.

dd (Doublet of : Trans to
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doublets) Carbonyl.
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i Carbonyl (can
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on conjugation).
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Chemical Shift (

Assignment Notes
» Ppm)
164.5 _ 165.5 Characteristic of tertiary
' ' (Amide) acrylamides.
128.0 - 130.0 Vinyl Terminal alkene carbon.
126.0 - 128.0 Vinyl Internal alkene carbon.

Complex set of 16 aromatic
120.0 - 145.0 Aromatic carbons (quaternary carbons

at ~140-145 ppm).

B. Infrared (IR) Spectroscopy

The IR spectrum validates the functional group transformation from amine to amide.

Wavenumber (

Vibration Mode Diagnostic Value
)
3050 — 3080 Ar-H Stretch Indicates aromatic rings.
Confirms complete conversion
No Peak @ 3300-3400 Absence of N-H of the secondary amine
precursor.
Strong, sharp peak. Lower
1650 — 1665 Stretch (Amide I) frequency than esters due to
resonance.
1610 — 1620 Stretch Vinyl group vibration.
Ar Characteristic "breathing"
1590, 1490 modes of Naphthalene/Phenyl

Ring Stretch fings.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1622986?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

C. Mass Spectrometry (MS)

Method: EI (Electron Impact) or ESI (Electrospray lonization).

¢ Molecular lon (

):

o Base Peak: Often the loss of the acryloyl group or cleavage of the N-Aryl bond.

Fragmentation Logic (Graphviz):

Molecular lon (M+)

m/z = 273

- 55 Da (Acryloyl)

[M - C2H30]+
Loss of Acryloyl
m/z = 218

Naphthyl/Phenyl Cation
Ar+

Click to download full resolution via product page

Figure 2: Predicted mass spectrometry fragmentation pathway.

Fluorescence Properties

This monomer is often used for its optical properties.
o Excitation (

): 251 nm[1]
e Emission (

): 425 nm (in Chloroform) [3][1]

« Application: Used in scintillator compositions and refractive index modulation.
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Experimental Protocol: Sample Preparation

To ensure high-quality spectral data:
e NMR: Dissolve ~10 mg of solid in 0.6 mL of

. Filter through a glass wool plug if the solution is cloudy (removes polymer traces).

e |IR: Use the KBr pellet method (1 mg sample : 100 mg KBr) or ATR (Diamond crystal).

» Storage: Store the monomer at 2—8 °C in the dark to prevent spontaneous polymerization,
which will broaden NMR peaks and reduce solubility.

References
e Sigma-Aldrich.N-(1-Naphthyl)-N-phenylacrylamide Product Page. Link

o ChemicalBook.N-(1-Naphthyl)-N-phenylacrylamide Properties. Link

o Sigma-Aldrich.Poly[N-(1-naphthyl)-N-phenylacrylamide] Product Page. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. Poly[N-(1-naphthyl)-N-phenylacrylamide] | Sigma-Aldrich [sigmaaldrich.com]
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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